Cas no 74879-13-3 (1,5-Dimethylpiperazin-2-one)

1,5-Dimethylpiperazin-2-one structure
1,5-Dimethylpiperazin-2-one structure
Product Name:1,5-Dimethylpiperazin-2-one
CAS No:74879-13-3
MF:C6H12N2O
MW:128.172281265259
CID:562290
PubChem ID:20806335
Update Time:2025-04-19

1,5-Dimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethylpiperazin-2-one
    • 1,5-Dimethyl-piperazin-2-one
    • 2-Piperazinone, 1,5-dimethyl-
    • AG-G-98020
    • AK129392
    • CTK5E0619
    • KB-10669
    • RL04848
    • SureCN3982590
    • MFCD09878621
    • J-504024
    • A26387
    • AS-48189
    • DTXSID90609869
    • SB11996
    • 74879-13-3
    • MFCD09878622
    • EN300-157763
    • ZCA87913
    • CYCLOLACRYLATE
    • 1,5-Dimethylpiperazin-2-one HCl
    • AKOS015850629
    • F19683
    • SCHEMBL3982590
    • SB11981
    • SY098991
    • TUXCFTFFNGQODI-UHFFFAOYSA-N
    • Inchi: 1S/C6H12N2O/c1-5-4-8(2)6(9)3-7-5/h5,7H,3-4H2,1-2H3
    • InChI Key: TUXCFTFFNGQODI-UHFFFAOYSA-N
    • SMILES: O=C1CNC(C)CN1C

Computed Properties

  • Exact Mass: 128.09506
  • Monoisotopic Mass: 128.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: -0.5

Experimental Properties

  • Color/Form: NA
  • Density: 0.985
  • Melting Point: Not available
  • Boiling Point: 243 ºC
  • Flash Point: 101 ºC
  • Refractive Index: 1.449
  • PSA: 32.34

1,5-Dimethylpiperazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-05
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$ 320.00 2022-06-05
Alichem
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$1608.00 2023-09-01
Alichem
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$2412.00 2023-09-01
Alichem
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Chemenu
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$482 2021-08-05
Chemenu
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Enamine
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Enamine
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